
N,N-Diethylethylenediamine chemical properties
and structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N,N-Diethylethylenediamine

Cat. No.: B122027 Get Quote

An In-depth Technical Guide to N,N-
Diethylethylenediamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of N,N-Diethylethylenediamine, a versatile diamine utilized in various chemical

syntheses.

Core Chemical Properties and Structure
N,N-Diethylethylenediamine, a clear, colorless to light yellow liquid, is a substituted

ethylenediamine with two ethyl groups on one of the nitrogen atoms.[1][2] It is miscible with

water and soluble in various organic solvents, including methanol, ether, ethanol, toluene, and

carbon tetrachloride.[1][2][3] This compound is known to be flammable and can react with

oxidizing materials.[1]

Structure and Identification:

The structural and identifying information for N,N-Diethylethylenediamine is detailed below.
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Identifier Value

IUPAC Name N',N'-diethylethane-1,2-diamine[3][4]

CAS Number 100-36-7[1][5]

Molecular Formula C6H16N2[1][3]

Molecular Weight 116.21 g/mol [5]

SMILES String CCN(CC)CCN[3][4]

InChI Key UDGSVBYJWHOHNN-UHFFFAOYSA-N[3]

Physicochemical Properties:

A summary of the key physicochemical properties of N,N-Diethylethylenediamine is

presented in the following table.

Property Value

Boiling Point 145-147 °C[1][3]

Melting Point < -70 °C[2][5]

Density 0.827 g/mL at 25 °C[1]

Vapor Pressure 5.2 hPa at 20 °C[5]

Flash Point 30 °C[3]

Refractive Index 1.436 (n20/D)[1]

pKa1 7.70 (+2) at 25 °C[1][2]

pKa2 10.46 (+1) at 25 °C[1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of N,N-Diethylethylenediamine
are not readily available in the public domain. However, its synthesis can be generally achieved
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through methods such as the hydrolysis, addition, and degradation of acrylonitrile, or by the

hydrogenation of ethylenediaminoacetonitrile.[6]

For analytical purposes, techniques such as Gas Chromatography (GC) are often employed to

determine purity, as indicated by product specifications from various suppliers.[7]

Applications in Research and Development
N,N-Diethylethylenediamine serves as a crucial building block and reagent in the synthesis of

a variety of compounds, particularly in the pharmaceutical industry. It is notably used in the

production of antimalarial drugs.[1][2] Additionally, it has been investigated for its potential to

induce apoptosis through a caspase-3 dependent pathway.[1][2]

Chemical Structure Visualization
The following diagram illustrates the two-dimensional chemical structure of N,N-
Diethylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,N-Diethylethylenediamine chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122027#n-n-diethylethylenediamine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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